Cas no 90906-33-5 (2-Benzyloxy-4-nitro-benzenesulfonyl chloride)

• Product Name: 2-Benzyloxy-4-nitro-benzenesulfonyl chloride
• CAS No: 90906-33-5
• MF: C₁₃H₁₀ClNO₅S
• MW: 327.740201473236
• CID: 2813050
• PubChem ID: 22503984
• Update Time: 2025-04-21

2-Benzyloxy-4-nitro-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-nitrobenzene-1-sulfonyl chloride
• CBFXWINLSUSAGH-UHFFFAOYSA-N
• 2-benzyloxy-4-nitro-benzenesulfonyl chloride
• SCHEMBL6179582
• DTXSID60626306
• 90906-33-5
• 2-Benzyloxy-4-nitro-benzenesulfonyl chloride

• Inchi： 1S/C13H10ClNO5S/c14-21(18,19)13-7-6-11(15(16)17)8-12(13)20-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： CBFXWINLSUSAGH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1OCC1C=CC=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 326.9968213Da
• Monoisotopic Mass: 326.9968213Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.6Ų